VDM11

• Molecular Formula: C27H39NO2
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C27H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-27(30)28-26-22-21-25(29)23-24(26)2/h7-8,10-11,13-14,16-17,21-23,29H,3-6,9,12,15,18-20H2,1-2H3,(H,28,30)/b8-7+,11-10+,14-13+,17-16+
• InChIKey: WUZWFRWVRHLXHZ-SHDWVJIKSA-N

VDM11: A Selective Anandamide Membrane Transporter Inhibitor for Endocannabinoid Research and Procurement

VDM11 [(5Z,8Z,11Z,14Z)-N-(4-hydroxy-2-methylphenyl)-5,8,11,14-eicosatetraenamide] is a potent and selective inhibitor of the anandamide membrane transporter (AMT) with IC50 values of 4–11 μM . It is a close structural analog of AM404, distinguished by an additional ortho-methyl group on the phenyl ring, which confers a markedly different selectivity profile: VDM11 inhibits AMT as potently as AM404 but exhibits negligible agonist activity at the human VR1 (hVR1/TRPV1) vanilloid receptor and very weak binding at CB1 and CB2 cannabinoid receptors (Ki > 5–10 μM) [1]. The compound is supplied as a gold-colored oil with ≥98% purity (HPLC), is light-sensitive, and requires storage under argon at −20°C .

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Workflow Endocannabinoid transport inhibition studies requiring AMT blockade without VR1 activation

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Selection Close structural analog of AM404 with negligible hVR1 agonist activity and weak CB1/CB2 binding

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Use Context Behavioral neuroscience, in vivo pharmacodynamics, and FAAH/AMT dual-mechanism research

• [1] De Petrocellis L, Bisogno T, Davis JB, Pertwee RG, Di Marzo V. Overlap between the ligand recognition properties of the anandamide transporter and the VR1 vanilloid receptor: inhibitors of anandamide uptake with negligible capsaicin-like activity. FEBS Lett. 2000;483(1):52–56. PMID: 11033355. View Source

Why In-Class Anandamide Transport Inhibitors Cannot Substitute for VDM11 in Endocannabinoid Research

Substituting one anandamide transport inhibitor for another introduces experimental artifacts arising from divergent off-target profiles. VDM11 and its closest analog AM404 inhibit AMT with similar potency, yet produce opposite behavioral effects—AM404 suppresses social play while VDM11 enhances it—because AM404 activates VR1 receptors at concentrations 400–10,000-fold lower than those required for AMT blockade, whereas VDM11 lacks significant VR1 activity [1] [2]. Other commonly used inhibitors such as LY2183240 potently inhibit FAAH and multiple brain serine hydrolases (FAAH IC50 12.4 nM; MAGL IC50 5.3 nM), making them unsuitable for experiments requiring isolated AMT inhibition, while UCM707 and OMDM-2 are weaker and less selective AMT inhibitors . These pharmacological differences mean that experimental outcomes obtained with one inhibitor cannot be reliably extrapolated to another, even within the same nominal class.

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AM404 co-activates VR1 at concentrations 400–10,000-fold below AMT IC50, causing opposite behavioral effects; data cannot be directly compared.

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LY2183240 potently inhibits FAAH (IC50 12.4 nM) and multiple brain serine hydrolases, making it unsuitable for experiments requiring isolated AMT blockade.

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UCM707 and OMDM-2 exhibit weaker AMT inhibition and reduced selectivity; potency and target profile differences may shift experimental outcomes.

• [1] Achterberg EJM, van Kerkhof LWM, Servadio M, et al. Divergent Effects of Anandamide Transporter Inhibitors with Different Target Selectivity on Social Play Behavior in Adolescent Rats. J Pharmacol Exp Ther. 2025. DOI: 10.1124/jpet.124.347718. View Source
• [2] De Petrocellis L, Bisogno T, Davis JB, Pertwee RG, Di Marzo V. Overlap between the ligand recognition properties of the anandamide transporter and the VR1 vanilloid receptor: inhibitors of anandamide uptake with negligible capsaicin-like activity. FEBS Lett. 2000;483(1):52–56. PMID: 11033355. View Source

VDM11 Quantitative Comparator Evidence: AMT Inhibition, VR1 Selectivity, and Behavioral Divergence

VDM11 Matches AM404 in AMT Inhibitory Potency While Eliminating VR1 Agonist Activity in HEK-hVR1 Cells

VDM11 inhibits the anandamide membrane transporter (AMT) with potency equivalent to AM404. In HEK cells transfected with the human VR1 receptor, AM404 activates VR1 at concentrations 400–10,000-fold lower than those needed for AMT inhibition, whereas VDM11 exhibits little or no agonist activity at hVR1 [1]. Additionally, VDM11 displays very weak binding at CB1 and CB2 receptors (Ki > 5–10 μM) .

AMT inhibition vs. VR1 activity

Head-to-head

Equipotent AMT inhibition (IC50 4–11 μM). VDM11: negligible hVR1 agonist activity. AM404: potent VR1 activation at far lower concentrations.

Supports VR1-independent AMT research design

HEK-hVR1 cells; intact cell AMT assays

Evidence Dimension	AMT inhibition (IC50) and hVR1 agonist activity
Target Compound Data	AMT IC50 = 4–11 μM; hVR1 agonist activity = negligible; CB1/CB2 Ki > 5–10 μM
Comparator Or Baseline	AM404: AMT IC50 = 4–11 μM (equipotent); hVR1 agonist = robust activation at concentrations 400–10,000-fold lower than AMT IC50
Quantified Difference	Equipotent AMT inhibition; qualitative difference in hVR1 activity (VDM11: negligible; AM404: potent agonist)
Conditions	HEK cells transfected with human VR1; intact cell AMT assays

Why This Matters

Researchers requiring elevation of extracellular anandamide without confounding VR1-mediated effects must select VDM11 over AM404 to avoid misinterpretation of experimental outcomes.

• [1] De Petrocellis L, Bisogno T, Davis JB, Pertwee RG, Di Marzo V. Overlap between the ligand recognition properties of the anandamide transporter and the VR1 vanilloid receptor: inhibitors of anandamide uptake with negligible capsaicin-like activity. FEBS Lett. 2000;483(1):52–56. PMID: 11033355. View Source

VDM11 Produces Opposite Behavioral Effects from AM404 on Social Play in Adolescent Rats Despite Equipotent AMT Blockade

In a direct head-to-head comparison, the prototypical anandamide transporter inhibitor AM404 reduced social play behavior in adolescent rats, whereas VDM11 enhanced it. The VDM11-induced increase in social play was blocked by the CB1 antagonist SR141716A, the opioid antagonist naloxone, and the dopamine antagonist α-flupenthixol, while the AM404 effect was not blocked by CB1, CB2, or TRPV1 antagonists [1].

Social play behavior divergence

Head-to-head

VDM11 enhances social play; AM404 suppresses it. VDM11 effect blocked by CB1 antagonist SR141716A, while AM404 effect not blocked by CB1/CB2/TRPV1 antagonists.

Enables interpretation of AMT-mediated social behavior

Adolescent rat model; systemic administration

Evidence Dimension	Effect on social play behavior in adolescent rats
Target Compound Data	VDM11: significant enhancement of social play; effect blocked by SR141716A, naloxone, α-flupenthixol
Comparator Or Baseline	AM404: significant reduction of social play; effect not blocked by SR141716A, SR144528, or capsazepine
Quantified Difference	Opposite directional effects on social play behavior
Conditions	Adolescent rat social play paradigm; systemic administration of inhibitors

Why This Matters

This functional divergence establishes VDM11 as the preferred tool for probing endocannabinoid-mediated social behavior, as use of AM404 may yield fundamentally opposite and mechanistically confounded results.

• [1] Achterberg EJM, van Kerkhof LWM, Servadio M, et al. Divergent Effects of Anandamide Transporter Inhibitors with Different Target Selectivity on Social Play Behavior in Adolescent Rats. J Pharmacol Exp Ther. 2025. DOI: 10.1124/jpet.124.347718. View Source

VDM11 Inhibits AEA Accumulation in Cerebellar Granule Neurons with IC50 ~5 μM, Comparable to AM404 and More Potent Than UCM707 (IC50 30 μM)

In a comparative study of five previously described anandamide uptake inhibitors, VDM11 inhibited AEA accumulation by cerebellar granule neurons with an IC50 of approximately 5 μM, equivalent to AM404 and OMDM-2, and substantially more potent than AM1172 (IC50 24 μM) and UCM707 (IC50 30 μM). All five compounds also inhibited AEA hydrolysis by brain membranes with Ki values <10 μM, but these potencies did not correlate with inhibition of AEA accumulation [1].

AEA uptake inhibition ranking

Head-to-head

VDM11 ≈ AM404 ≈ OMDM-2 (IC50 ~5 μM)

AM1172 (IC50 24 μM)

UCM707 (IC50 30 μM)

Supports selection for robust AEA accumulation blockade

Mouse cerebellar granule neurons; primary culture

Evidence Dimension	Inhibition of AEA accumulation by cerebellar granule neurons (IC50)
Target Compound Data	VDM11 IC50 ≈ 5 μM
Comparator Or Baseline	AM404 IC50 ≈ 5 μM; OMDM-2 IC50 ≈ 5 μM; AM1172 IC50 = 24 μM; UCM707 IC50 = 30 μM
Quantified Difference	VDM11 is ~5–6-fold more potent than UCM707 and ~4.8-fold more potent than AM1172 as an AEA uptake inhibitor
Conditions	Mouse cerebellar granule neurons in primary culture

Why This Matters

For experiments requiring robust AEA accumulation blockade, VDM11 offers a clear potency advantage over UCM707 and AM1172, reducing the concentration needed and thereby minimizing potential off-target effects.

• [1] Hillard CJ, Shi L, Tuniki VR, Falck JR, Campbell WB. Studies of anandamide accumulation inhibitors in cerebellar granule neurons: comparison to inhibition of fatty acid amide hydrolase. J Mol Neurosci. 2007;33(1):18–24. DOI: 10.1007/s12031-007-0051-2. View Source

VDM11 Inhibits FAAH as an Alternative Substrate with a 10-Fold Selectivity Window Over MAGL, Metabolized at 15–20% of Anandamide Rate

VDM11 inhibits rat brain FAAH with an IC50 of 2.6 μM in the presence of 0.125% fatty acid-free BSA, approximately 10-fold more potently than its inhibition of cytosolic monoacylglycerol lipase (MAGL; IC50 ~14 μM under matched conditions). Under the same assay conditions, AM404 exhibited an FAAH IC50 of 2.1 μM. HPLC analysis confirmed that VDM11 is metabolized by FAAH to 4-amino-m-cresol at a rate estimated at 15–20% of that for anandamide, establishing VDM11 as a competitive alternative FAAH substrate [1].

FAAH/MAGL selectivity

Head-to-head

FAAH IC50 = 2.6 μM, MAGL IC50 ~14 μM (~10-fold selectivity). Metabolized at 15–20% of anandamide rate.

Supports dual AMT/FAAH research designs with defined MAGL window

Rat brain FAAH assay; HPLC detection of 4-amino-m-cresol

Evidence Dimension	FAAH inhibition (IC50) and MAGL selectivity
Target Compound Data	VDM11 FAAH IC50 = 2.6 μM; MAGL IC50 ~14 μM; ~10-fold selectivity for FAAH; metabolism rate 15–20% of anandamide
Comparator Or Baseline	AM404 FAAH IC50 = 2.1 μM under identical conditions
Quantified Difference	VDM11 and AM404 exhibit similar FAAH inhibitory potency (VDM11 IC50 2.6 μM vs AM404 IC50 2.1 μM); VDM11 shows ~10-fold FAAH/MAGL selectivity
Conditions	Rat brain FAAH assay with 0.125% fatty acid-free BSA; HPLC detection of 4-amino-m-cresol

Why This Matters

The dual mechanism of FAAH inhibition combined with AMT blockade, and the defined metabolic profile of VDM11, make it a distinctive tool for studies where simultaneous inhibition of anandamide uptake and enzymatic degradation is desired, with a quantifiable selectivity window over MAGL.

• [1] Vandevoorde S, Fowler CJ. Inhibition of fatty acid amide hydrolase and monoacylglycerol lipase by the anandamide uptake inhibitor VDM11: evidence that VDM11 acts as an FAAH substrate. Br J Pharmacol. 2005;145(7):885–893. DOI: 10.1038/sj.bjp.0706253. PMID: 15895107. View Source

VDM11 Dose-Dependently Reduces Capsaicin-Induced Cough in Mice via Peripheral CB1 Receptor Activation, Confirming In Vivo AMT Target Engagement

VDM11 administered subcutaneously at doses of 3–10 mg/kg produced a dose-dependent reduction in capsaicin-induced cough in mice. The antitussive effect was antagonized by intraperitoneal (3 mg/kg) or inhaled (1 mg/ml) SR141716A, a CB1 receptor antagonist, but not by intracerebroventricular SR141716A (0.03 mg/mouse), indicating a peripheral site of action. No equivalent in vivo antitussive data have been reported for UCM707 or LY2183240 in capsaicin-induced cough models [1].

Capsaicin-cough antitussive effect

Cross-study comparable

VDM11 (3–10 mg/kg s.c.) dose-dependently reduced cough; blocked by peripheral CB1 antagonist. No equivalent published data for UCM707 or LY2183240.

Supports peripheral CB1 target engagement model

Mouse capsaicin-induced cough model; subcutaneous route

Evidence Dimension	In vivo antitussive efficacy in capsaicin-induced cough model
Target Compound Data	VDM11 3–10 mg/kg s.c.: dose-dependent cough reduction; effect blocked by peripheral SR141716A
Comparator Or Baseline	UCM707 and LY2183240: no published antitussive data in capsaicin-induced cough model; class-level baseline: other AMT inhibitors lack this specific in vivo validation
Quantified Difference	Not directly calculable (no head-to-head data); VDM11 possesses unique in vivo antitussive validation
Conditions	Mouse capsaicin-induced cough model; subcutaneous administration

Why This Matters

This in vivo pharmacodynamic endpoint provides procurement-relevant evidence of target engagement and functional efficacy in a whole-animal model, distinguishing VDM11 from other AMT inhibitors lacking validated peripheral antitussive activity.

• [1] Kusakabe K, Morishita J, Takahashi Y, et al. Effect of N-arachidonoyl-(2-methyl-4-hydroxyphenyl) amine (VDM11), an anandamide transporter inhibitor, on capsaicin-induced cough in mice. Cough. 2006;2:2. DOI: 10.1186/1745-9974-2-2. PMID: 16573848. View Source

VDM11 Promotes Sleep and Reduces Wakefulness in Rats via CB1-Dependent Mechanism, a Profile Shared with OMDM-2 but with Distinct Dopaminergic Modulation

Intracerebroventricular administration of VDM-11 (10 or 20 μg/5 μL) at the beginning of the lights-off period reduced wakefulness and increased sleep in rats; these effects were partially reversed by the CB1 antagonist SR141716A. In a separate study, direct perfusion of VDM-11 (10–30 μM) into the paraventricular thalamic nucleus increased sleep and decreased extracellular dopamine levels in the nucleus accumbens. OMDM-2 produced comparable sleep-promoting effects when similarly administered, but the two compounds differ in their in vivo motor interaction profiles: OMDM-2 more potently enhanced motor-inhibitory effects of anandamide than VDM-11 (5 mg/kg i.p.) [1] [2] [3].

Sleep-wake modulation

Cross-study comparable

VDM-11 (10–20 μg i.c.v.) increased sleep and reduced wakefulness; effect CB1-dependent. OMDM-2 shared sleep promotion but stronger motor inhibition enhancement; URB597 increased waking.

Supports sleep-neurochemistry comparison studies

Rat sleep-wake cycle; in vivo microdialysis in NAc

Evidence Dimension	Sleep-promoting efficacy and dopaminergic modulation
Target Compound Data	VDM-11 10–20 μg i.c.v.: increased sleep, reduced wakefulness; 10–30 μM intra-PVA: decreased extracellular dopamine in NAc
Comparator Or Baseline	OMDM-2: comparable sleep promotion; stronger enhancement of anandamide motor inhibition than VDM-11; URB597 (FAAH inhibitor): increases waking, opposite effect
Quantified Difference	Not directly quantifiable in a single study; VDM-11 enhances anandamide motor effects to a lesser extent than OMDM-2; VDM-11 sleep promotion contrasts with URB597-induced waking
Conditions	Rat sleep-wake cycle monitoring; in vivo microdialysis in nucleus accumbens

Why This Matters

This body of in vivo evidence supports VDM11 selection for sleep and neurochemical modulation studies where a milder potentiation of anandamide motor effects is preferred over the stronger OMDM-2 profile, and where FAAH inhibition alone (e.g., URB597) produces the opposite waking phenotype.

• [1] Murillo-Rodríguez E, Millán-Aldaco D, Palomero-Rivero M, Morales M, Di Marzo V. The anandamide membrane transporter inhibitor, VDM-11, modulates sleep and c-Fos expression in the rat brain. Neuroscience. 2008;157(1):1–11. DOI: 10.1016/j.neuroscience.2008.08.056. PMID: 18822353. View Source
• [2] Murillo-Rodríguez E, Palomero-Rivero M, Millán-Aldaco D, Di Marzo V. The administration of endocannabinoid uptake inhibitors OMDM-2 or VDM-11 promotes sleep and decreases extracellular levels of dopamine in rats. Physiol Behav. 2013;109:88–95. DOI: 10.1016/j.physbeh.2012.12.002. PMID: 23238438. View Source
• [3] de Lago E, Gustafsson SB, Fernández-Ruiz J, Nilsson J, Jacobsson SOP, Fowler CJ. In vivo pharmacological actions of two novel inhibitors of anandamide cellular uptake. Eur J Pharmacol. 2004;484(2–3):249–257. DOI: 10.1016/j.ejphar.2003.11.027. PMID: 14744610. View Source

VDM11 Procurement-Relevant Application Scenarios in Endocannabinoid and Neuroscience Research

Selective In Vivo Elevation of Endocannabinoid Tone Without VR1 Confounding in Behavioral Neuroscience

VDM11 is the preferred anandamide transport inhibitor for behavioral neuroscience studies requiring elevation of extracellular anandamide without simultaneous VR1 receptor activation. As demonstrated in direct head-to-head comparisons, VDM11 enhances social play behavior whereas AM404 suppresses it, a divergence attributable to AM404's potent VR1 agonism absent in VDM11 . Researchers studying endocannabinoid modulation of reward, social interaction, and affective behavior should specify VDM11 to ensure that observed effects are mediated through cannabinoid receptor pathways rather than confounded by VR1-driven nociceptive or inflammatory signaling .

Dual AMT/FAAH Inhibition for Pathophysiological Models Requiring Maximal Anandamide Potentiation

For experimental models where sustained elevation of anandamide levels is critical—such as in experimental autoimmune encephalomyelitis (EAE) spasticity reduction or inflammatory bowel disease protection—VDM11 provides the combined pharmacological action of AMT blockade and FAAH substrate inhibition. At 5 mg/kg i.v., VDM-11 significantly reduced hindlimb spasticity in chronic relapsing EAE mice, and at concentrations used for uptake inhibition, VDM11 inhibits FAAH with a ~10-fold selectivity window over MAGL [IC50 2.6 μM vs ~14 μM] . This dual mechanism makes VDM11 particularly suitable for studies where both inhibition of anandamide reuptake and slowed enzymatic degradation are desirable, without requiring co-administration of separate FAAH inhibitors that would introduce additional pharmacokinetic variables .

Peripheral Endocannabinoid Pharmacology and Antitussive Drug Discovery

VDM11 is uniquely validated among AMT inhibitors for peripherally mediated antitussive efficacy. In a capsaicin-induced cough model, VDM11 (3–10 mg/kg s.c.) produced dose-dependent cough suppression that was blocked by peripheral but not central CB1 receptor antagonism . This peripheral site-of-action profile supports VDM11 selection for respiratory pharmacology studies and antitussive drug discovery programs targeting the peripheral endocannabinoid system. The compound's commercial availability in a water-soluble emulsion formulation (Tocrisolve™ 100) further facilitates in vivo dosing .

Sleep and Arousal Neurobiology Studies with Defined Dopaminergic Interaction Profiles

VDM-11 promotes sleep and reduces wakefulness when administered intracerebroventricularly (10–20 μg) or directly into the paraventricular thalamic nucleus (10–30 μM), and these effects are accompanied by decreased extracellular dopamine in the nucleus accumbens . In contrast, the FAAH inhibitor URB597 increases waking, demonstrating that AMT inhibition and FAAH inhibition produce divergent sleep-wake outcomes . Among AMT inhibitors, VDM-11 produces a milder enhancement of anandamide-induced motor inhibition than OMDM-2, offering a graded pharmacological profile for sleep neurobiology studies .

Application

Selection Property

Validation Focus

Endocannabinoid behavioral studies without VR1 confounding

AMT inhibition with negligible hVR1/CB1/CB2 activity

CB1-dependent behavioral endpoints; social interaction models

Maximal anandamide potentiation (dual AMT/FAAH inhibition)

Concurrent AMT blockade and competitive FAAH substrate activity

EAE spasticity or inflammatory disease models; MAGL selectivity verification

Peripheral CB1 pharmacology and cough reflex research

In vivo peripheral target engagement with antitussive endpoint

Capsaicin-induced cough model; peripheral vs central CB1 antagonism

Sleep-arousal neurobiology with dopaminergic interaction

Sleep promotion with milder motor inhibition than OMDM-2

CB1-dependent sleep-wake architecture; extracellular DA in NAc